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Compound of Interest

Compound Name:
2-(Furan-2-yl)-1,3-thiazolidine-4-

carboxylic acid

CAS No.: 72678-98-9

Cat. No.: B1226282

Get Quote

An Investigation into a Chemical Enigma

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: The Challenge of Undocumented
Chemical Space
In the vast landscape of chemical compounds, each identified by a unique CAS (Chemical

Abstracts Service) number, a significant portion remains sparsely documented in publicly

accessible scientific literature. This guide addresses CAS number 115299-13-3, a compound

that exemplifies this challenge. Despite its formal registration, detailed technical information

regarding its properties, synthesis, and applications is not readily available in peer-reviewed

journals, established chemical databases, or technical data sheets from major suppliers.

This document, therefore, deviates from a traditional technical guide that would detail

established protocols and mechanisms. Instead, it serves as a meta-analysis of the available

information and provides a structured approach for a researcher encountering such an
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undocumented compound. It outlines the necessary investigatory steps to characterize a novel

or poorly described chemical entity, thereby offering a framework for navigating the frontiers of

chemical discovery.

Part 1: Initial Scoping and Data Aggregation
The primary search for CAS number 115299-13-3 across scientific databases and chemical

supplier catalogs yields minimal substantive data. While the number is listed by some

commercial vendors, these listings typically lack critical information such as:

Chemical Structure: No definitive chemical structure is consistently associated with this CAS

number in reputable sources.

Physicochemical Properties: Data on melting point, boiling point, solubility, and spectroscopic

characteristics are absent.

Biological Activity: There is no published research detailing any pharmacological or biological

effects.

Synthetic Routes: Methods of preparation or synthesis are not described.

This absence of foundational data necessitates a shift in strategy from documenting known

attributes to proposing a workflow for their discovery.

Part 2: A Proposed Research Workflow for
Characterization
For a researcher in possession of a physical sample of a compound designated as CAS

115299-13-3, the following experimental workflow is proposed to systematically elucidate its

properties. This workflow is designed to be self-validating, with each step providing data that

informs the next.

Workflow for De Novo Characterization of an Unknown
Compound
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Phase 1: Structural Elucidation

Phase 2: Physicochemical & Biological Screening

Sample Acquisition & Purity Assessment (e.g., HPLC, LC-MS)

High-Resolution Mass Spectrometry (HRMS)
Determine accurate mass and molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(1H, 13C, COSY, HSQC, HMBC)

Elucidate the carbon-hydrogen framework and connectivity.

Infrared (IR) & Ultraviolet-Visible (UV-Vis) Spectroscopy
Identify functional groups and chromophores.

Single Crystal X-ray Diffraction (if crystallizable)
Provide definitive 3D structure.

Solubility & Stability Studies
(Aqueous & organic solvents, pH, temperature)

Structure Confirmed

Initial Biological Screening
(e.g., cell viability assays, receptor binding assays)

In Silico Modeling & Docking
(Based on elucidated structure)

Click to download full resolution via product page

Caption: Proposed workflow for the de novo characterization of an unknown chemical

compound.
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Experimental Protocols: Foundational Steps
1. Purity Assessment using High-Performance Liquid Chromatography (HPLC)

Rationale: To ensure that all subsequent analytical data is derived from a single chemical

entity, free from significant impurities that could confound interpretation.

Methodology:

Dissolve a small, accurately weighed sample of the compound in a suitable solvent (e.g.,

acetonitrile or methanol).

Inject the sample into an HPLC system equipped with a C18 reverse-phase column.

Run a gradient elution program, starting with a high percentage of water and gradually

increasing the percentage of organic solvent.

Monitor the eluent using a UV detector at multiple wavelengths (e.g., 210, 254, 280 nm)

and a mass spectrometer.

A single, sharp peak in the chromatogram is indicative of high purity.

2. Molecular Formula Determination via High-Resolution Mass Spectrometry (HRMS)

Rationale: To determine the precise elemental composition of the molecule, which is a critical

constraint for structure elucidation.

Methodology:

Prepare a dilute solution of the purified compound.

Infuse the solution into an HRMS instrument (e.g., Orbitrap or TOF).

Acquire the mass spectrum in positive and/or negative ionization mode.

The high-resolution mass-to-charge ratio (m/z) of the molecular ion allows for the

calculation of a unique elemental formula.
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Part 3: The Path Forward: From Anonymity to
Application
Once a definitive structure is established for CAS 115299-13-3, the subsequent research

trajectory would be dictated by its chemical class and any "hits" from initial biological screening.

For instance, if the structure resembles a known kinase inhibitor scaffold and demonstrates

effects on cell proliferation, the focus would shift to target identification and validation.

Illustrative Signaling Pathway Investigation Workflow
Should initial screening suggest activity in a cancer cell line, a logical next step would be to

investigate its impact on key signaling pathways.

Target Identification & Validation

Compound 115299-13-3 Treatment
(Dose-response and time-course)

Phosphoproteomics Analysis
Identify changes in protein phosphorylation.

Western Blot Analysis
Validate changes in key signaling proteins (e.g., p-AKT, p-ERK).

Kinase Activity Assays
Directly measure inhibition of suspected target kinases.

Target Engagement Assays (e.g., CETSA)
Confirm binding to the target protein in cells.
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Caption: Workflow for investigating the mechanism of action of a novel bioactive compound.

Conclusion and Future Outlook
The case of CAS number 115299-13-3 highlights a critical reality in chemical and

pharmaceutical research: the existence of a vast, uncharted chemical space. While this

particular CAS number currently represents an enigma, it also serves as a proxy for the

countless other compounds that await characterization. The methodologies and workflows

outlined in this guide provide a robust framework for transforming such an unknown entity into

a well-defined tool for scientific discovery and potential therapeutic development. The true

technical guide for CAS 115299-13-3 remains to be written, pending the foundational research

proposed herein.

References
As of the date of this document, there are no authoritative, peer-reviewed scientific publications

or comprehensive technical data sheets available for CAS number 115299-13-3 that would

allow for a complete and verifiable reference list pertaining to its specific properties and uses.

The references for the general methodologies described (e.g., HPLC, NMR, Mass

Spectrometry) are foundational and can be found in standard analytical chemistry textbooks.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 115299-
13-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226282/docs#an-in-depth-technical-guide-to-cas-
number-115299-13-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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